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Compound of Interest

Compound Name: Gefitinib-d6

Cat. No.: B593861

Signalweg von Gefitinib

Gefitinib hemmt selektiv die Tyrosinkinasedoméane des EGFR, was die Autophosphorylierung
des Rezeptors und die Aktivierung nachgeschalteter Signalwege blockiert.[3] Dies fuhrt zu
einer verminderten Zellproliferation und zur Induktion der Apoptose in Krebszellen, die fur ihr
Wachstum und Uberleben von der EGFR-Signalgebung abh&ngig sind.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

